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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the botanical origin, taxonomy, chemical

composition, and extraction methodologies of Cascarilla oil, an essential oil with a rich history

of use in fragrances, flavorings, and traditional medicine.[1]

Botanical Origin and Taxonomy
Cascarilla oil is derived from the bark of Croton eluteria, a flowering plant belonging to the

family Euphorbiaceae.[2][3] The plant is a shrub or small tree native to the Caribbean,

particularly the Bahamas, western Cuba, and Hispaniola.[2][4] It has also been naturalized in

other tropical regions of the Americas and is cultivated in areas like El Salvador and

Guatemala, often as windbreakers for coffee plantations.[2][5]

The plant typically grows to a height of 1.5 to 12 meters and is characterized by its pale gray to

brown fissured bark.[2] Its leaves are ovate, and the underside is covered in silvery-brown

scales, giving it a distinct metallic appearance.[2][3] The plant produces small, fragrant white

flowers.[2] The scientific name "eluteria" is derived from Eleuthera, an island in the Bahamas.

[3]

Common names for Croton eluteria include cascarilla, sweet-wood bark, and false cinchona.[3]

[6]

Taxonomic Classification
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The formal taxonomic classification of Croton eluteria is as follows:

Kingdom: Plantae Subkingdom: Tracheobionta
(Vascular plants)

Superdivision: Spermatophyta
(Seed plants)

Division: Magnoliophyta
(Flowering plants)

Class: Magnoliopsida
(Dicotyledons) Order: Malpighiales Family: Euphorbiaceae Genus: Croton Species: Croton eluteria

Click to download full resolution via product page

Figure 1: Taxonomic hierarchy of Croton eluteria.

Botanical Synonyms
Over the years, Croton eluteria has been known by several synonyms, reflecting its taxonomic

history. These include:

Clutia eluteria L.[3]

Croton cascarilla (L.) L.[3][4]

Clutia cascarilla L.[3]

Oxydectes eluteria (L.) Kuntze[3]

Chemical Composition of Cascarilla Oil
Cascarilla bark contains approximately 1-3% volatile oil.[7] The essential oil is a complex

mixture of compounds, with its composition potentially varying based on the distillation method.

[8] The primary constituents identified through Gas Chromatography (GC) analysis are detailed

below.

Quantitative Analysis of Major Chemical Constituents
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Constituent Percentage (%)

para-Cymene 14.09%

α-Pinene 14.75%[2][9]

β-Pinene 9.5%[2][9]

Cascarilladiene 5.83%

α-Thujene 5.21%

Myrcene 4.64%

Linalool 3.8%

γ-Muurolene 3.25%

β-Elemene 2.98%

Limonene 2.49%

β-Caryophyllene 2.17%

Note: The percentages may vary between different batches and sources of the oil.

Other notable compounds present in the bark include cascarillin (a bitter principle), lignins,

tannins, and resins.[2][7]

Experimental Protocols for Oil Extraction
The essential oil is extracted from the dried bark of Croton eluteria.[10] To ensure the best

quality and yield, the bark is dried to a specific humidity level before being distilled.[8] The two

primary methods for extraction are steam distillation and hydrodiffusion.

Steam Distillation
Steam distillation is a common method for extracting Cascarilla oil.[1][5][10][11][12]

Methodology:

Preparation: The dried bark of Croton eluteria is placed into a distillation chamber.[13]
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Steam Injection: Steam is introduced into the chamber, typically from the bottom.

Volatilization: The steam's heat causes the aromatic compounds within the bark to vaporize.

[13]

Condensation: The steam, now carrying the volatile oil molecules, is directed into a

condenser.[13] The cooling action of the condenser turns the steam back into a liquid mixture

of water and essential oil.[13]

Separation: The mixture is collected in a separator, often a Florentine flask, where the oil,

being less dense than water, separates and can be collected.[8]

Hydrodiffusion
Hydrodiffusion is another distillation technique used for Cascarilla oil extraction.[8]

Methodology:

Loading: Small pieces of Cascarilla bark are loaded into the still.[8]

Steam Injection: In this method, steam is injected from the top of the still and diffuses

downward through the plant material.[8]

Condensation: The steam and volatilized oil condense at the bottom of the still.[8]

Separation: The condensed mixture of oil and water is then separated using Florentine

flasks.[8] The entire distillation process takes approximately three hours.[8]

This method is noted to potentially produce a distinct end product compared to traditional

steam distillation.[8]

Extraction Workflow Diagram
The general workflow for the extraction of Cascarilla oil can be visualized as follows:
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Figure 2: General workflow for Cascarilla oil extraction.
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Applications and Relevance in Drug Development
Cascarilla oil is recognized for its spicy, woody, and peppery aroma and is used in high-class

perfumery and as a flavoring agent in beverages like Campari and Vermouth.[2][7][10] In

traditional medicine, the bark has been used as a tonic to aid digestion and for its carminative

properties.[1][2][3] Preliminary studies have suggested potential antiviral and anti-inflammatory

activities, which may be of interest to drug development professionals.[2] The presence of

various bioactive terpenes and diterpenes warrants further investigation into its

pharmacological properties.
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To cite this document: BenchChem. [A Technical Guide to the Botanical Origin and
Taxonomy of Cascarilla Oil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600258#cascarilla-oil-botanical-origin-and-taxonomy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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